Cas no 6084-58-8 (O-Isobutylhydroxylamine Hydrochloride)

• Product Name: O-Isobutylhydroxylamine Hydrochloride
• CAS No: 6084-58-8
• MF: C₄H₁₂ClNO
• MW: 125.597180366516
• MDL: MFCD00060208
• CID: 85531
• PubChem ID: 87571740
• Update Time: 2025-06-09

O-Isobutylhydroxylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• O-Isobutylhydroxylamine hydrochloride
• O-(2-methylpropyl)hydroxylamine,hydrochloride
• O-Isobutylhydroxylamine, HCl
• Isobutyloxyamine Hydrochloride
• Isobutoxyamine hydrochloride
• O-(2-methylpropyl)hydroxylamine hydrochloride
• Hydroxylamine, O-(2-methylpropyl)-, hydrochloride
• iso-butoxylamine hydrochloride
• WOXGREIMSJFDPG-UHFFFAOYSA-N
• O-isobutylhydroxylamin hydrochloride
• O-IsobutylhydroxylamineHydrochloride
• 7310AJ
• o-isobutyl-hydroxylamine hydrochloride
• O-
• CS-0136014
• GS-5470
• FT-0754904
• 6084-58-8
• SY013358
• O-(2-methylpropyl)hydroxylamine;hydrochloride
• A868875
• MFCD00060208
• O-Isobutylhydroxylamine,HCl
• DTXSID00507201
• O-(2-Methylpropyl)hydroxylamine--hydrogen chloride (1/1)
• AMY31434
• I0387
• H10571
• ISOBUTYLHYDROXYLAMINEHYDROCHLORIDE; 98%
• SB75397
• EN300-115053
• SCHEMBL1522789
• O-iso-Butylhydroxylamine hydrochloride
• 1-(aminooxy)-2-methylpropane hydrochloride
• AKOS015846918
• DB-072864
• o-Isobutylhydroxylamine HCl
• DTXCID20458009
• O-Isobutylhydroxylamine Hydrochloride

• MDL： MFCD00060208
• Inchi： 1S/C4H11NO.ClH/c1-4(2)3-6-5;/h4H,3,5H2,1-2H3;1H
• InChI Key： WOXGREIMSJFDPG-UHFFFAOYSA-N
• SMILES： Cl.O(CC(C)C)N

Computed Properties

• Exact Mass: 125.06100
• Monoisotopic Mass: 125.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 28.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 35.2

Experimental Properties

• Color/Form: Not determined
• Melting Point: 126.0 to 130.0 deg-C
• Boiling Point: 167.7℃/760mmHg
• Flash Point: 55.2℃
• PSA: 35.25000
• LogP: 2.03500
• Solubility: Not determined

O-Isobutylhydroxylamine Hydrochloride Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Organooxygen compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on O-Isobutylhydroxylamine Hydrochloride

Comprehensive Guide to O-Isobutylhydroxylamine Hydrochloride (CAS No. 6084-58-8): Properties, Applications, and Industry Insights

O-Isobutylhydroxylamine Hydrochloride (CAS 6084-58-8) is a specialized organic compound gaining traction in pharmaceutical synthesis, agrochemical research, and material science. This white crystalline powder, with the molecular formula C₄H₁₁NO·HCl, is valued for its unique nucleophilic properties and hydroxylamine derivative reactivity. As industries seek sustainable chemical intermediates, this compound’s role in green chemistry applications has become a focal point for researchers exploring alternatives to traditional reagents.

The compound’s isobutyl group enhances solubility in organic solvents, making it ideal for heterocyclic compound synthesis—a trending topic in drug discovery forums. Recent studies highlight its utility in constructing N-O bond-containing scaffolds, which are pivotal in developing bioactive molecules. Laboratories optimizing high-throughput synthesis protocols frequently inquire about its stability under microwave-assisted reactions, reflecting its compatibility with modern synthetic methodologies.

From an industrial perspective, 6084-58-8 is scrutinized for its low environmental persistence, aligning with EPA-compliant manufacturing demands. Analytical techniques like HPLC purity testing and FTIR characterization dominate quality control discussions, addressing concerns about batch-to-batch consistency. Suppliers emphasizing GMP-grade availability report increased engagement from buyers prioritizing regulatory compliance.

Emerging applications in polymer crosslinking have sparked interest in materials science communities. The compound’s ability to modify surface adhesion properties in coatings correlates with the booming smart materials market. Patent analyses reveal growing IP activity around its derivatives, particularly for electronic-grade thin films—a sector where users frequently search for dielectric layer precursors.

Storage considerations for O-Isobutylhydroxylamine HCl often generate technical queries. Best practices recommend argon-purged packaging to prevent oxidative degradation, with stability data showing optimal performance at 2-8°C under anhydrous conditions. These protocols resonate with laboratories implementing quality-by-design (QbD) principles.

Market analysts note rising demand in Asia-Pacific research hubs, driven by increased contract research organization (CRO) activity. The compound’s cost-performance ratio compared to analogous hydroxylamine salts makes it a frequent subject of supplier comparison analyses. Technical forums extensively discuss its scalability challenges, particularly in multi-kilogram batches for commercial applications.

Environmental studies focus on its biodegradation pathways, with OECD 301 test data confirming favorable ecological safety profiles. This positions 6084-58-8 as a candidate for benign-by-design initiatives—a hot topic in circular economy discussions. Research papers examining its catalytic reduction potential in wastewater treatment systems further expand its relevance.

For analytical chemists, method development using UPLC-MS/MS for trace quantification addresses growing needs in impurity profiling. The compound’s distinct UV absorption maxima at 230 nm facilitates detection in complex matrices, a feature highlighted in recent method validation publications. These technical attributes respond to frequent search queries about HPLC column selection for amine analysis.

In academic settings, the compound features in advanced organic chemistry curricula as a case study for protecting group strategies. Its crystalline structure—often characterized by X-ray diffraction—serves as a teaching tool for molecular packing principles. Such pedagogical applications correlate with search trends for hands-on teaching reagents in university laboratories.

The future outlook for O-Isobutylhydroxylamine Hydrochloride intersects with several technological megatrends. Its potential in battery electrolyte additives aligns with energy storage research, while explorations in bioconjugation chemistry cater to the expanding therapeutic antibodies market. These forward-looking applications ensure sustained interest in this versatile chemical building block.